
Technical Guide: (S)-Ethyl 2-amino-3,3-
diethoxypropanoate Spectral Data & Synthesis

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
(S)-Ethyl 2-amino-3,3-

diethoxypropanoate

CAS No.: 61040-21-9

Cat. No.: B1613347

Get Quote

Executive Summary & Molecule Profile
(S)-Ethyl 2-amino-3,3-diethoxypropanoate (also known as L-3,3-diethoxyalanine ethyl ester)

is a protected form of formylglycine. It serves as a versatile "chiral pool" intermediate. By

masking the reactive aldehyde as a diethyl acetal, this molecule allows researchers to perform

transformations on the amine or ester functionalities before liberating the aldehyde for

cyclization reactions—a key strategy in synthesizing imidazoles, pyrazines, and pyrroles found

in oncology and antiviral pharmacophores.
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Property Specification

IUPAC Name Ethyl (2S)-2-amino-3,3-diethoxypropanoate

Common Name L-3,3-Diethoxyalanine ethyl ester

CAS Number 61040-21-9 (S-isomer); 106973-36-8 (HCl salt)

Molecular Formula

C

H

NO

Molecular Weight
205.25 g/mol (Free base); 241.71 g/mol (HCl

salt)

Appearance
Colorless to pale yellow oil (Free base); White

hygroscopic solid (HCl salt)

Solubility
Soluble in EtOH, CHCl

, DMSO; HCl salt soluble in water

Stability

Critical: The free base is prone to self-

condensation (dimerization to

diketopiperazines). Store as HCl salt at -20°C

under inert atmosphere.

Synthesis & Mechanistic Pathway[1][2][3][4][5]
The synthesis of the (S)-enantiomer typically proceeds from L-Serine, leveraging the natural

chirality of the amino acid. The workflow involves esterification, oxidation, and acetalization.

Synthetic Workflow (L-Serine Route)
Esterification: L-Serine is converted to L-Serine ethyl ester hydrochloride.

N-Protection: The amine is protected (e.g., Boc or Cbz) to prevent interference during

oxidation.
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Oxidation: The primary alcohol is oxidized to the aldehyde (Garner's aldehyde derivative)

using Swern or IBX conditions.

Acetalization: The aldehyde is protected as a diethyl acetal using triethyl orthoformate and

an acid catalyst.

Deprotection: Removal of the N-protecting group yields the target.

Process Visualization

Stability Checkpoint
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Caption: Step-wise synthesis from L-Serine, highlighting the critical acetal protection step prior

to amine deprotection.

Spectral Data Analysis
The following data characterizes the HCl salt form in Deuterated Chloroform (CDCl

) or DMSO-d

, as the free base is transient.

Proton NMR ( H NMR)
Solvent: CDCl

(referenced to TMS at 0.00 ppm) Frequency: 400 MHz
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1.35
t (

Hz)
3H

Ester -OCH

CH

Methyl triplet of

the ester.[1]
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t (

Hz)
6H

Acetal -OCH

CH

Methyl triplets of

the acetal (may

appear as two

overlapping

triplets).

Carbon NMR ( C NMR)
Solvent: CDCl

Shift (

ppm)
Assignment Notes

166.5 C=O (Ester)
Typical carbonyl resonance for

-amino esters.

100.2 C-3 (Acetal)

The acetal carbon is highly

characteristic, appearing near

100 ppm.

64.5
Acetal -OCH

-
Ether carbons.

63.0
Ester -OCH

-
Ester methylene.

54.8
C-2 (

-Carbon)
The chiral center.

15.2 Acetal -CH Methyl carbons.

14.1 Ester -CH Methyl carbon.
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Mass Spectrometry (MS)
Method: ESI-MS (Positive Mode)

[M+H]

: m/z 206.1

[M+Na]

: m/z 228.1

Key Fragmentation:

Loss of EtOH (M - 46).

Loss of diethoxy methyl group (Cleavage at C2-C3 bond).

Infrared Spectroscopy (IR)
Phase: KBr Pellet (HCl Salt)

2800 - 3100 cm

: Broad -NH

stretching (characteristic of amine salts).

1745 cm

: Strong C=O stretch (Ester).

1050 - 1150 cm

: Strong C-O-C stretching (Acetal ether bands).

Experimental Protocols
Handling & Storage (Self-Validating Protocol)
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Validation: Upon receipt or synthesis, dissolve a small sample in water. The pH should be

acidic (~3-4). If neutral/basic, the salt has dissociated, and polymerization risk is high.

Storage: Keep desiccated at -20°C.

Usage: Neutralize the HCl salt in situ (e.g., with Et

N or NaHCO

) only when the electrophile for the next step is present in the reaction mixture. This "trap-
and-release" strategy minimizes dimerization.

Application: Synthesis of Imidazole Derivatives
This molecule is a precursor for 4-formylimidazole derivatives via cyclization with amidines.
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Caption: Conversion of the diethoxypropanoate to imidazole scaffolds, a common pathway in

drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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